Cas no 1531503-82-8 (2-Oxiranecarboxylic acid, 3-(2-bromophenyl)-3-methyl-, methyl ester)

• Product Name: 2-Oxiranecarboxylic acid, 3-(2-bromophenyl)-3-methyl-, methyl ester
• CAS No: 1531503-82-8
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 5273553
• Update Time: 2025-05-21

2-Oxiranecarboxylic acid, 3-(2-bromophenyl)-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylic acid, 3-(2-bromophenyl)-3-methyl-, methyl ester

• Inchi： 1S/C11H11BrO3/c1-11(9(15-11)10(13)14-2)7-5-3-4-6-8(7)12/h3-6,9H,1-2H3
• InChI Key： HFFDTIWOVXHCCE-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2Br)(C)C1C(OC)=O

Additional information on 2-Oxiranecarboxylic acid, 3-(2-bromophenyl)-3-methyl-, methyl ester

Introduction to 2-Oxiranecarboxylic acid, 3-(2-bromophenyl)-3-methyl-, methyl ester (CAS No. 1531503-82-8)

2-Oxiranecarboxylic acid, 3-(2-bromophenyl)-3-methyl-, methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1531503-82-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of oxirane carboxylic acid esters, characterized by its unique structural features that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 2-Oxiranecarboxylic acid, 3-(2-bromophenyl)-3-methyl-, methyl ester consists of an oxirane ring linked to a carboxylic acid ester group, with a 2-bromophenyl substituent at the third position and a methyl group at the same position. This particular arrangement of functional groups provides a versatile platform for further chemical modifications, enabling its application in the synthesis of more complex molecules. The presence of the bromine atom on the phenyl ring enhances its reactivity, making it a useful precursor in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In recent years, there has been growing interest in the development of novel pharmaceutical agents derived from heterocyclic compounds. The oxirane ring, also known as an epoxide, is a key structural motif in many bioactive molecules due to its ability to undergo ring-opening reactions with nucleophiles. This property has been exploited in various drug discovery programs to create new analogs with enhanced pharmacological properties. The compound CAS No. 1531503-82-8 serves as a promising scaffold for designing molecules with potential therapeutic applications.

One of the most compelling aspects of 2-Oxiranecarboxylic acid, 3-(2-bromophenyl)-3-methyl-, methyl ester is its utility as a building block in the synthesis of biologically active compounds. Researchers have leveraged its reactivity to develop new derivatives with targeted biological activities. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors, making them candidates for treating inflammatory diseases and neurological disorders. The bromine substituent on the phenyl ring allows for further functionalization, enabling the creation of more complex structures with tailored properties.

The pharmaceutical industry has been particularly interested in exploring the potential of CAS No. 1531503-82-8 due to its structural similarity to known drugs. By modifying its chemical framework, scientists aim to develop new therapeutic agents with improved efficacy and reduced side effects. The oxirane ring's ability to form stable bonds with other molecules makes it an ideal candidate for drug design, as it can be incorporated into larger structures while maintaining biological activity.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 2-Oxiranecarboxylic acid, 3-(2-bromophenyl)-3-methyl-, methyl ester. New catalytic systems and reaction conditions have been developed that allow for more efficient and scalable production of this compound. These improvements have not only reduced costs but also opened up new avenues for research and development. The ability to produce this intermediate in high yields and purity has been instrumental in accelerating drug discovery efforts.

The role of computational chemistry in studying CAS No. 1531503-82-8 cannot be overstated. Molecular modeling techniques have been employed to predict the behavior of this compound in various chemical reactions and biological systems. By simulating its interactions with target proteins and enzymes, researchers can gain insights into its potential pharmacological effects before conducting expensive experimental trials. This approach has significantly shortened the drug development timeline and reduced the need for empirical testing.

In conclusion, 2-Oxiranecarboxylic acid, 3-(2-bromophenyl)-3-methyl-, methyl ester (CAS No. 1531503-82-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the design of next-generation therapeutics.